1,2-Benzisothiazol-3-amine, n,n-diethyl-, 1,1-dioxide
Cat. No. B4898904
M. Wt: 238.31 g/mol
InChI Key: NUWGZZNUFALTCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05952282
Procedure details
10.0 g of pseudosaccharine chloride are initially introduced in 150 ml of toluene. 3.7 g of diethylamine diluted with 25 ml of toluene are added dropwise at room temperature over the course of 30 minutes. After a further 30 minutes, 50 ml of pyridine in 25 ml of toluene are added and the mixture is subsequently stirred at room temperature for 2.5 hours. The solvent is then removed in vacuo and the residue is stirred up with 350 ml of water. The colorless precipitate is filtered off to give 10.1 g (84%) of 3-diethylaminobenzoisothiazole 1,1-dioxide.
Yield
84%
Identifiers
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REACTION_CXSMILES
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[CH:1]1[CH:6]=[C:5]2[C:7](Cl)=[N:8][S:9](=[O:11])(=[O:10])[C:4]2=[CH:3][CH:2]=1.[CH2:13]([NH:15][CH2:16][CH3:17])[CH3:14].N1C=CC=CC=1>C1(C)C=CC=CC=1>[CH2:13]([N:15]([CH2:16][CH3:17])[C:7]1[C:5]2[CH:6]=[CH:1][CH:2]=[CH:3][C:4]=2[S:9](=[O:11])(=[O:10])[N:8]=1)[CH3:14]
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Inputs
Step One
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Name
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|
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Quantity
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10 g
|
|
Type
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reactant
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|
Smiles
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C1=CC=C2C(=C1)C(=NS2(=O)=O)Cl
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Name
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|
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Quantity
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150 mL
|
|
Type
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solvent
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|
Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
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3.7 g
|
|
Type
|
reactant
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|
Smiles
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C(C)NCC
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|
Name
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|
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Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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the mixture is subsequently stirred at room temperature for 2.5 hours
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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are added dropwise at room temperature over the course of 30 minutes
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|
Duration
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30 min
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The solvent is then removed in vacuo
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STIRRING
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Type
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STIRRING
|
|
Details
|
the residue is stirred up with 350 ml of water
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FILTRATION
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Type
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FILTRATION
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|
Details
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The colorless precipitate is filtered off
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
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Type
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product
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|
Smiles
|
C(C)N(C1=NS(C2=C1C=CC=C2)(=O)=O)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10.1 g | |
| YIELD: PERCENTYIELD | 84% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
